N-(5-chloro-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22ClN5O2S/c1-16-5-8-18(24)14-20(16)25-22(30)15-32-23-27-26-21(29(23)28-11-3-4-12-28)13-17-6-9-19(31-2)10-7-17/h3-12,14H,13,15H2,1-2H3,(H,25,30)
• InChI Key: ACBUXFVHAQDPIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(N2N3C=CC=C3)CC4=CC=C(C=C4)OC
• Molecular Formula: C23H22ClN5O2S
• Molecular Weight: 468.0 g/mol
• CAS No.: 896306-49-3

Description

N-(5-chloro-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H22ClN5O2S and its molecular weight is 467.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry and Drug Development Applications

The acetamide moiety, a common structural feature in many pharmaceuticals, has been explored extensively in synthetic chemistry for its versatility and reactivity. Sakai et al. (2022) discuss novel reagents for synthesizing N-alkylacetamides, highlighting the relevance of such structural components in pharmaceutical development Sakai et al., 2022. This underscores the potential of N-(5-chloro-2-methylphenyl)-2-{[5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in drug synthesis, especially in creating derivatives with enhanced pharmacological profiles.

Biological and Pharmacological Research

In the realm of pharmacology, compounds with complex structures like this compound offer a rich source for studying biological interactions and drug discovery. Virk et al. (2018) elucidate the synthesis and enzyme inhibitory activities of new triazole analogues, demonstrating the compound's potential in biological research and its role in inhibiting key enzymes related to disease processes Virk et al., 2018.

Material Science and Engineering

Beyond pharmacology, the structural elements of this compound have implications in material science, particularly in creating materials with novel properties. Chkirate et al. (2019) discuss coordination complexes with pyrazole-acetamide derivatives, revealing the compound's potential in forming materials with unique chemical and physical properties, such as enhanced stability or novel catalytic capabilities Chkirate et al., 2019.